7-(4-bromophenyl)-N-cyclohexyl-N-methyl-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine

• Molecular Formula: C25H25BrN4
• Molecular Weight: 461.4 g/mol
• IUPAC Name: 7-(4-bromophenyl)-N-cyclohexyl-N-methyl-5-phenylpyrrolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C25H25BrN4/c1-29(20-10-6-3-7-11-20)24-23-22(18-8-4-2-5-9-18)16-30(25(23)28-17-27-24)21-14-12-19(26)13-15-21/h2,4-5,8-9,12-17,20H,3,6-7,10-11H2,1H3
• InChI Key: YSAVBJVYSZUTMW-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCCC1)C2=NC=NC3=C2C(=CN3C4=CC=C(C=C4)Br)C5=CC=CC=C5

Description

7-(4-bromophenyl)-N-cyclohexyl-N-methyl-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine is a complex organic compound that belongs to the class of pyrrolopyrimidines. These compounds are known for their diverse biological activities and are often explored for their potential therapeutic applications. The presence of various functional groups, such as the bromophenyl, cyclohexyl, and phenyl groups, contributes to its unique chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-(4-bromophenyl)-N-cyclohexyl-N-methyl-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine typically involves multi-step organic reactions

Formation of Pyrrolopyrimidine Core: The pyrrolopyrimidine core can be synthesized by reacting a suitable pyrrole derivative with a pyrimidine precursor under acidic or basic conditions.

Introduction of Bromophenyl Group: The bromophenyl group can be introduced through a halogenation reaction using bromine or a brominating agent.

Cyclohexyl and Phenyl Substitution: The cyclohexyl and phenyl groups can be introduced through nucleophilic substitution reactions using appropriate cyclohexyl and phenyl reagents.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic routes to achieve higher yields and purity. This can include the use of advanced catalytic systems, continuous flow reactors, and purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the cyclohexyl and phenyl groups, leading to the formation of corresponding ketones or alcohols.

Reduction: Reduction reactions can be performed to reduce the bromophenyl group to a phenyl group or to reduce any ketone or aldehyde functionalities formed during oxidation.

Substitution: The compound can undergo various substitution reactions, such as nucleophilic aromatic substitution, where the bromine atom can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4), chromium trioxide (CrO3), and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophiles such as amines, thiols, and alkoxides can be used in substitution reactions under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the cyclohexyl group can lead to cyclohexanone, while substitution of the bromine atom can result in various substituted phenyl derivatives.

Scientific Research Applications

7-(4-bromophenyl)-N-cyclohexyl-N-methyl-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine has been explored for various scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: It has been studied for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: The compound is investigated for its potential therapeutic applications, particularly as a kinase inhibitor for the treatment of cancer and other diseases.

Industry: It is used in the development of new materials and as a precursor for the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 7-(4-bromophenyl)-N-cyclohexyl-N-methyl-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine involves its interaction with specific molecular targets, such as protein kinases. The compound acts as a competitive inhibitor by binding to the ATP-binding site of these enzymes, preventing the transfer of phosphate groups to target proteins. This inhibition disrupts various signaling pathways involved in cell proliferation, survival, and inflammation, leading to its potential therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

4-methoxyphenylpyrrolo[2,3-d]pyrimidin-4-amine: This compound also exhibits kinase inhibitory activity and has been studied for its dual inhibition of epidermal growth factor receptor kinase (EGFR) and aurora kinase A (AURKA).

Pyrazolo[3,4-d]pyrimidine: Known for its anticancer activity, this compound inhibits cyclin-dependent kinases (CDKs) and has shown potent cytotoxic effects against various cancer cell lines.

7-iminopyrido[2,3-d]pyrimidines: These compounds have been synthesized and evaluated for their biological activities, including antimicrobial and anticancer properties.

Uniqueness

7-(4-bromophenyl)-N-cyclohexyl-N-methyl-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the bromophenyl group enhances its reactivity in substitution reactions, while the cyclohexyl and phenyl groups contribute to its overall stability and biological activity.